2-(Aminomethyl)-4-bromoaniline
Overview
Description
2-(Aminomethyl)-4-bromoaniline is a useful research compound. Its molecular formula is C7H9BrN2 and its molecular weight is 201.06 g/mol. The purity is usually 95%.
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Scientific Research Applications
Electrochemical Properties and Applications
2-(Aminomethyl)-4-bromoaniline and related compounds have been studied for their electrochemical properties. Kádár et al. (2001) investigated the electrochemical oxidation of 4-bromoaniline and related compounds in acetonitrile solution. They found that the main electrochemical oxidation route is similar to that of 4-chloroanilines, with the formation of oxidized forms of brominated 4-amino-diphenylamines and brominated anilines as products (Kádár et al., 2001).
Synthesis and Catalytic Applications
B. Rajender and S. Palaniappan (2014) demonstrated the efficient bromination of polyaniline base to poly(2-bromoaniline)-bromide, highlighting its application as a recyclable catalyst for the synthesis of 2-methyl-4-anilino-1,2,3,4-tetrahydroquinolines (Rajender & Palaniappan, 2014). Similarly, A. Kasahara et al. (1986) explored the use of 2-bromoanilines in palladium-assisted reactions to produce 3-substituted indoles, highlighting the significance in synthetic chemistry (Kasahara et al., 1986).
Synthetic Methodologies
Scott J. Barraza and S. Denmark (2017) studied the alkylation of 2-bromoaniline and reported a rearrangement under biphasic alkylation conditions, leading to migration of bromine from the 2- to the 4-aryl position. This research provides insight into the behavior of bromoanilines in synthetic reactions (Barraza & Denmark, 2017). Additionally, Xiao‐Feng Wu et al. (2013) developed a methodology for 2-aminobenzoxazinone synthesis using 2-bromoanilines, demonstrating the versatility of these compounds in organic synthesis (Wu et al., 2013).
Analysis and Characterization Techniques
Studies like those of Jin Zi-lin (2009) on the synthesis and characterization of 2,6-dialkyl-4-bromoaniline contribute to the understanding of the chemical properties and potential applications of these compounds (Zi-lin, 2009).
Properties
IUPAC Name |
2-(aminomethyl)-4-bromoaniline | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2/c8-6-1-2-7(10)5(3-6)4-9/h1-3H,4,9-10H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JXPHLUCMHXXHEJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)CN)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70629202 | |
Record name | 2-(Aminomethyl)-4-bromoaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70629202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
771583-12-1 | |
Record name | 2-(Aminomethyl)-4-bromoaniline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70629202 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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